Cas no 1261916-15-7 (2-(4-chloro-3-methoxycarbonylphenyl)-4-fluorobenzoic Acid)

2-(4-chloro-3-methoxycarbonylphenyl)-4-fluorobenzoic Acid structure
1261916-15-7 structure
Product Name:2-(4-chloro-3-methoxycarbonylphenyl)-4-fluorobenzoic Acid
CAS No:1261916-15-7
MF:C15H10ClFO4
MW:308.688907146454
MDL:MFCD18322682
CID:1219315
PubChem ID:53228501
Update Time:2025-04-20

2-(4-chloro-3-methoxycarbonylphenyl)-4-fluorobenzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-(4-chloro-3-methoxycarbonylphenyl)-4-fluorobenzoic Acid
    • 2-(4-Chloro-3-methoxycarbonylphenyl)-4-fluorobenzoic acid, 95%
    • 4'-Chloro-5-fluoro-3'-(methoxycarbonyl)[1,1'-biphenyl]-2-carboxylic acid
    • 1261916-15-7
    • MFCD18322682
    • DTXSID90692034
    • MDL: MFCD18322682
    • Inchi: 1S/C15H10ClFO4/c1-21-15(20)12-6-8(2-5-13(12)16)11-7-9(17)3-4-10(11)14(18)19/h2-7H,1H3,(H,18,19)
    • InChI Key: CCQIRVALBIWYGK-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1C(=O)OC)C1C=C(C=CC=1C(=O)O)F

Computed Properties

  • Exact Mass: 308.0251647g/mol
  • Monoisotopic Mass: 308.0251647g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 63.6Ų

2-(4-chloro-3-methoxycarbonylphenyl)-4-fluorobenzoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB329959-5 g
2-(4-Chloro-3-methoxycarbonylphenyl)-4-fluorobenzoic acid, 95%; .
1261916-15-7 95%
5g
€1159.00 2023-04-26
abcr
AB329959-5g
2-(4-Chloro-3-methoxycarbonylphenyl)-4-fluorobenzoic acid, 95%; .
1261916-15-7 95%
5g
€1159.00 2025-02-21

2-(4-chloro-3-methoxycarbonylphenyl)-4-fluorobenzoic Acid Related Literature

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